Cas no 1484938-39-7 (2-4-(methoxymethyl)phenylmorpholine)

• Product Name: 2-4-(methoxymethyl)phenylmorpholine
• CAS No: 1484938-39-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6391600
• PubChem ID: 65624565
• Update Time: 2025-05-22

2-4-(methoxymethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenylmorpholine
• Morpholine, 2-[4-(methoxymethyl)phenyl]-
• 2-(4-(Methoxymethyl)phenyl)morpholine
• 1484938-39-7
• 2-[4-(methoxymethyl)phenyl]morpholine
• AKOS014963203
• CS-0303419
• EN300-1840884

• Inchi： 1S/C12H17NO2/c1-14-9-10-2-4-11(5-3-10)12-8-13-6-7-15-12/h2-5,12-13H,6-9H2,1H3
• InChI Key： VKBNAACKFWQENS-UHFFFAOYSA-N
• SMILES： N1CCOC(C2=CC=C(COC)C=C2)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 325.5±37.0 °C(Predicted)
• pka: 8.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-4-(methoxymethyl)phenylmorpholine

2-4-(Methoxymethyl)Phenylmorpholine: A Comprehensive Overview

The compound with CAS No. 1484938-39-7, commonly referred to as 2-4-(methoxymethyl)phenylmorpholine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing an oxygen atom and a nitrogen atom. The methoxymethyl substituent attached to the phenyl group introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 2-4-(methoxymethyl)phenylmorpholine in drug discovery and development. Its structural features, including the morpholine ring and the methoxymethyl group, contribute to its ability to interact with biological targets such as enzymes and receptors. This makes it a promising candidate for designing novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

The synthesis of 2-4-(methoxymethyl)phenylmorpholine involves a series of well-established organic reactions. The starting material is typically a substituted phenol derivative, which undergoes methylation to introduce the methoxy group. Subsequent steps involve cyclization reactions to form the morpholine ring, followed by purification to obtain the final product. The synthesis process is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of physical properties, 2-4-(methoxymethyl)phenylmorpholine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is advantageous for formulation purposes, particularly in the development of oral or parenteral drug delivery systems. Additionally, the compound demonstrates moderate stability under ambient conditions, though it may degrade under harsh conditions such as prolonged exposure to light or strong acids/bases.

One of the most exciting aspects of 2-4-(methoxymethyl)phenylmorpholine is its role in medicinal chemistry. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involving protein kinases. For example, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against Src family kinases, which are implicated in cancer progression and metastasis. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

Beyond its pharmacological applications, 2-4-(methoxymethyl)phenylmorpholine has also found use in materials science. Its unique chemical structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, it has been employed in the synthesis of polymeric materials with enhanced thermal stability and mechanical strength. These materials hold promise for applications in aerospace engineering and electronics.

In conclusion, 2-4-(methoxymethyl)phenylmorpholine (CAS No. 1484938-39-7) is a versatile compound with a wide range of applications across different scientific disciplines. Its structural features make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing science and technology.